Cas no 128230-18-2 ((11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester)

• Product Name: (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester
• CAS No: 128230-18-2
• MF: C₄₃H₈₀O₅
• MW: 677.092314720154
• CID: 4762835
• PubChem ID: 131766684
• Update Time: 2025-10-21

(11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Eicosenoyl-3-eicosenoyl-sn-glycerol
• Diacylglycerol(20:1/0:0/20:1)
• Diacylglycerol(20:1n9/0:0/20:1n9)
• Diacylglycerol(20:1w9/0:0/20:1w9)
• DAG(20:1n9/0:0/20:1n9)
• DAG(20:1w9/0:0/20:1w9)
• DG(20:1n9/0:0/20:1n9)
• DG(20:1w9/0:0/20:1w9)
• DAG(20:1/0:0/20:1)
• DG(20:1/0:0/20:1)
• (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester

• Inchi： 1S/C43H80O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-39-41(44)40-48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,41,44H,3-16,21-40H2,1-2H3/b19-17-,20-18-
• InChI Key： ZMUDBWLSVCKRHS-CLFAGFIQSA-N
• SMILES： O(CC(COC(CCCCCCCCC/C=C\CCCCCCCC)=O)O)C(CCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 676.60057565g/mol
• Monoisotopic Mass: 676.60057565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 40
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.5
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols

Additional information on (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester

Introduction to (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester (CAS No. 128230-18-2)

The compound (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester, identified by its CAS number 128230-18-2, is a specialized chemical entity that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in various biological processes and therapeutic interventions. The unique structure of this ester derivative, characterized by its long-chain fatty acid backbone and hydroxylated side groups, positions it as a promising candidate for further investigation in multiple domains of scientific exploration.

In recent years, the study of polyunsaturated fatty acids (PUFAs) has been extensively researched due to their essential roles in maintaining physiological functions. Among these PUFAs, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) are well-documented for their benefits in cardiovascular health, cognitive function, and anti-inflammatory responses. The compound (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester shares structural similarities with these well-known PUFAs but with distinct modifications that may endow it with novel biological activities. Specifically, the presence of a hydroxyl group at the 2-position and an ester linkage at the 1 and 3 positions introduces unique reactivity and potential interactions with biological targets.

The synthesis and characterization of this compound have been a focus of several research groups aiming to explore its pharmacological properties. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are crucial in ensuring that the compound is suitable for subsequent biological testing and therapeutic applications. The structural integrity of (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester is paramount in determining its efficacy and safety profile.

One of the most intriguing aspects of this compound is its potential role as a bioactive lipid mediator. Lipids have long been recognized for their diverse roles in cellular signaling and metabolic regulation. The hydroxyl group in (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester could serve as a site for enzymatic modification, leading to the formation of further derivatives that may exhibit enhanced biological activity. For instance, oxidation products of this compound could mimic or modulate the action of known signaling molecules such as prostaglandins or leukotrienes, which are involved in inflammation and immune responses.

Recent studies have begun to explore the anti-inflammatory potential of novel lipid derivatives. In particular, compounds that can modulate the production or activity of pro-inflammatory cytokines have shown promise in preclinical models. The unique structural features of (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester suggest that it may interact with pathways involving cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that are critical in the biosynthesis of inflammatory mediators. By inhibiting or altering the activity of these enzymes, this compound could potentially reduce inflammation and related pathological conditions.

Additionally, the ester linkage in (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester may influence its solubility and bioavailability upon administration. Esterified fatty acids often exhibit improved membrane permeability compared to their free acid counterparts, which could enhance their ability to cross biological barriers such as the blood-brain barrier or cell membranes. This property is particularly relevant for developing therapeutic agents that require targeted delivery to specific tissues or organs.

In vitro studies have already begun to shed light on the biological effects of this compound. Cell culture models have been utilized to assess its impact on various cellular processes including proliferation, differentiation, and apoptosis. Preliminary results indicate that (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester may exhibit dose-dependent effects on certain cell lines, suggesting its potential as a lead compound for further drug development. These findings are particularly exciting given the growing interest in natural product-inspired compounds that combine structural complexity with biological activity.

The potential therapeutic applications of (11Z,11'Z)-11-eicosenoic acid, 2-hydroxy-1,3-propanediyl ester extend beyond anti-inflammation. Its structural similarity to known omega-3 fatty acids positions it as a candidate for addressing conditions associated with oxidative stress and metabolic dysregulation. For instance，it has been hypothesized that this compound could interfere with pathways involved in atherosclerosis or neurodegenerative diseases by modulating lipid profiles or reducing oxidative damage to cellular components.

As research progresses，the synthetic pathways for producing (11Z，11'Z)-eicosenoic acid，2-hydroxy-1，3-propanediyl ester will continue to be refined to improve yield and purity。Biocatalytic approaches，such as enzymatic synthesis，are being explored as sustainable alternatives to traditional chemical synthesis methods。These advancements will not only enhance the availability of the compound but also reduce costs，making it more accessible for widespread use in both research and clinical settings。

In conclusion，(11Z，eicosenoic acid，2-hydroxy-1，3-propanediyl ester128230-18-2, represents a fascinating molecule with potential applications across multiple fields。Its unique structure，combined with preliminary evidence of bioactivity，makes it a compelling subject for further investigation。As our understanding of lipid biochemistry continues to evolve，compounds like this one will play an increasingly important role in developing novel therapeutic strategies。